Cas no 1329836-11-4 (Decloxizine-d8 Dihydrochloride)

• Product Name: Decloxizine-d8 Dihydrochloride
• CAS No: 1329836-11-4
• CID: 4552700
• Update Time: 2025-05-20

Decloxizine-d8 Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Decloxizine-d8 Dihydrochloride

Additional information on Decloxizine-d8 Dihydrochloride

Recent Advances in Decloxizine-d8 Dihydrochloride (CAS: 1329836-11-4) Research: A Comprehensive Review

Decloxizine-d8 Dihydrochloride (CAS: 1329836-11-4), a deuterium-labeled analog of the antihistamine decloxizine, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This stable isotope-labeled compound serves as an essential internal standard in quantitative mass spectrometry analyses, particularly in pharmacokinetic and metabolic studies. The incorporation of eight deuterium atoms enhances its utility in tracing drug metabolism pathways and improving analytical precision, making it a valuable tool for researchers investigating the pharmacological properties of decloxizine and related compounds.

Recent studies have focused on optimizing the synthesis of Decloxizine-d8 Dihydrochloride to achieve higher isotopic purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been employed to characterize the compound's structural integrity and isotopic enrichment. These methodological improvements have facilitated more accurate quantification of decloxizine and its metabolites in biological matrices, thereby supporting the development of robust bioanalytical assays for clinical and preclinical studies.

Pharmacokinetic investigations utilizing Decloxizine-d8 Dihydrochloride have revealed novel insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of decloxizine. For instance, a 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the compound's utility in elucidating decloxizine's metabolic pathways in human liver microsomes. The study identified several previously unknown metabolites, underscoring the importance of Decloxizine-d8 Dihydrochloride in advancing our understanding of decloxizine's biotransformation.

In addition to its role in ADME studies, Decloxizine-d8 Dihydrochloride has been instrumental in drug-drug interaction (DDI) research. Recent findings suggest that decloxizine may interact with cytochrome P450 enzymes, particularly CYP3A4, which could have implications for its clinical use in combination therapies. The deuterium-labeled analog has enabled researchers to differentiate between endogenous and exogenous compounds in complex biological samples, thereby reducing analytical interference and improving data reliability.

Future research directions for Decloxizine-d8 Dihydrochloride include its potential applications in personalized medicine and biomarker discovery. As the pharmaceutical industry increasingly adopts precision medicine approaches, the demand for high-quality isotopic standards like Decloxizine-d8 Dihydrochloride is expected to grow. Ongoing studies are also exploring its use in environmental monitoring and forensic toxicology, further expanding its utility beyond traditional pharmacokinetic applications.

In conclusion, Decloxizine-d8 Dihydrochloride (CAS: 1329836-11-4) represents a critical tool in modern pharmaceutical research, enabling precise and reliable quantification of decloxizine and its metabolites. Its continued development and application will likely contribute to advancements in drug development, metabolic research, and therapeutic monitoring, solidifying its importance in the chemical biology and pharmaceutical sciences.